Cas no 1426243-89-1 (3,3,3-Trifluoro-2-methylpropanenitrile)

• Product Name: 3,3,3-Trifluoro-2-methylpropanenitrile
• CAS No: 1426243-89-1
• MF: C₄H₄F₃N
• MW: 123.076471328735
• CID: 5788170
• PubChem ID: 20767656
• Update Time: 2023-12-26

3,3,3-Trifluoro-2-methylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• SCHEMBL12886181
• 3,3,3-trifluoro-2-methylpropanenitrile
• 1426243-89-1
• FQUHGOFXRUDAKL-UHFFFAOYSA-N
• EN300-1971129
• Propanenitrile, 3,3,3-trifluoro-2-methyl-
• 3,3,3-Trifluoro-2-methylpropanenitrile

• Inchi： 1S/C4H4F3N/c1-3(2-8)4(5,6)7/h3H,1H3
• InChI Key： FQUHGOFXRUDAKL-UHFFFAOYSA-N
• SMILES： FC(C(C#N)C)(F)F

Computed Properties

• Exact Mass: 123.02958362g/mol
• Monoisotopic Mass: 123.02958362g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• Density: 1.175±0.06 g/cm3(Predicted)
• Boiling Point: 83.9±40.0 °C(Predicted)